Cas no 101303-26-8 (9-methyl-9H-Pyrrolo[2,3-c:5,4-c']dipyridine)

• Product Name: 9-methyl-9H-Pyrrolo[2,3-c:5,4-c']dipyridine
• CAS No: 101303-26-8
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 1066563
• Update Time: 2024-07-19

9-methyl-9H-Pyrrolo[2,3-c:5,4-c']dipyridine Chemical and Physical Properties

Names and Identifiers

• 9-methyl-9H-Pyrrolo[2,3-c:5,4-c']dipyridine
• 9H-Pyrrolo[2,3-b:5,4-c']dipyridine,9-Methyl
• 9-METHYL-9H-PYRROLO[2,3-C:5,4-C]DIPYRIDINE
• 9H-Pyrrolo[2,3-c:5,4-c']dipyridine, 9-methyl- (9CI)

• Inchi： 1S/C11H9N3/c1-14-10-6-12-4-2-8(10)9-3-5-13-7-11(9)14/h2-7H,1H3
• InChI Key： YDEHTCWPHCBAIT-UHFFFAOYSA-N
• SMILES： C1=NC=CC2C3=CC=NC=C3N(C)C1=2

Computed Properties

• Exact Mass: 183.079647g/mol
• Monoisotopic Mass: 183.079647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 183.21g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 165-166 °C(Solv: benzene (71-43-2))
• Boiling Point: 400.1±38.0 °C(Predicted)
• pka: 6.88±0.40(Predicted)